Cas no 116170-85-5 (4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid)
116170-85-5 structure
Product Name:4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid
CAS No:116170-85-5
MF:C7H5NO2S2
MW:199.25009894371
MDL:MFCD12026743
CID:1072414
PubChem ID:45594312
Update Time:2025-04-20
4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid,4-cyano-5-(methylthio)
- 4-cyano-5-(methylthio)thiophene-2-carboxylic acid
- 4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylic acid
- AU-004/43508208
- 4-cyano-5-methylsulanylthiophene-2-carboxylic acid
- YRDBBAGWMJGPKF-UHFFFAOYSA-N
- W-204894
- AKOS005256503
- CHEBI:194697
- MFCD12026743
- DB-060855
- 4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid
- 4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid, AldrichCPR
- SCHEMBL741497
- STL554760
- DTXSID50670712
- 2-Thiophenecarboxylic acid, 4-cyano-5-(methylthio)-
- 116170-85-5
- 4-cyano-5-(methylthio)thiophene-2-carboxylicacid
- 4-cyano-5-(methylsulfanyl)thiophene-2-carboxylic acid
- BBL100966
-
- MDL： MFCD12026743
- Inchi： 1S/C7H5NO2S2/c1-11-7-4(3-8)2-5(12-7)6(9)10/h2H,1H3,(H,9,10)
- InChI Key： YRDBBAGWMJGPKF-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(C#N)=C1SC
Computed Properties
- Exact Mass: 198.97600
- Monoisotopic Mass: 198.97617075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 396.5±42.0 °C at 760 mmHg
- Flash Point: 193.6±27.9 °C
- PSA: 114.63000
- LogP: 2.03988
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035683-250mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid |
116170-85-5 | 90% | 250mg |
1966.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035683-500mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid |
116170-85-5 | 90% | 500mg |
3022.0CNY | 2021-07-05 | |
| Matrix Scientific | 035683-1g |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid, 90% |
116170-85-5 | 90% | 1g |
$286.00 | 2023-09-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035683-250mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid |
116170-85-5 | 90% | 250mg |
1966CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 035683-500mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid |
116170-85-5 | 90% | 500mg |
3022CNY | 2021-05-07 | |
| Matrix Scientific | 035683-250mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid, 90% |
116170-85-5 | 90% | 250mg |
$121.00 | 2023-09-06 | |
| Matrix Scientific | 035683-500mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylicacid, 90% |
116170-85-5 | 90% | 500mg |
$186.00 | 2023-09-06 | |
| TRC | C998533-50mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylic Acid |
116170-85-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998533-100mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylic Acid |
116170-85-5 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C998533-500mg |
4-Cyano-5-methylsulfanylthiophene-2-carboxylic Acid |
116170-85-5 | 500mg |
$ 295.00 | 2022-06-06 |
4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
116170-85-5 (4-Cyano-5-methylsulfanylthiophene-2-carboxylic acid) Related Products
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- 116492-99-0(2-Thiophenecarboxylicacid, 4-cyano-5-(methylthio)-3-[3-(trifluoromethyl)phenyl]-)
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